Cas no 2137672-82-1 (4-(4-ethenylphenyl)-3-nitrobenzaldehyde)

4-(4-Ethenylphenyl)-3-nitrobenzaldehyde is a nitro-substituted benzaldehyde derivative featuring an ethenylphenyl functional group. This compound is of interest in organic synthesis due to its reactive aldehyde and nitro groups, which facilitate further chemical modifications such as condensation, reduction, or nucleophilic addition reactions. The conjugated system imparted by the ethenylphenyl moiety may enhance electronic properties, making it potentially useful in materials science or pharmaceutical intermediate synthesis. Its structural features allow for precise functionalization, enabling applications in the development of advanced polymers, dyes, or bioactive molecules. The compound's purity and stability are critical for reproducible results in research and industrial processes.
4-(4-ethenylphenyl)-3-nitrobenzaldehyde structure
2137672-82-1 structure
Product Name:4-(4-ethenylphenyl)-3-nitrobenzaldehyde
CAS No:2137672-82-1
MF:C15H11NO3
MW:253.252743959427
CID:6279974
PubChem ID:165477542
Update Time:2025-10-31

4-(4-ethenylphenyl)-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(4-ethenylphenyl)-3-nitrobenzaldehyde
    • 2137672-82-1
    • EN300-1067140
    • Inchi: 1S/C15H11NO3/c1-2-11-3-6-13(7-4-11)14-8-5-12(10-17)9-15(14)16(18)19/h2-10H,1H2
    • InChI Key: ZXUIICNGBKFGQZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=O)C=CC=1C1C=CC(C=C)=CC=1)=O

Computed Properties

  • Exact Mass: 253.07389321g/mol
  • Monoisotopic Mass: 253.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.9Ų

4-(4-ethenylphenyl)-3-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1067140-0.05g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
0.05g
$612.0 2023-10-28
Enamine
EN300-1067140-0.1g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
0.1g
$640.0 2023-10-28
Enamine
EN300-1067140-0.25g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
0.25g
$670.0 2023-10-28
Enamine
EN300-1067140-0.5g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
0.5g
$699.0 2023-10-28
Enamine
EN300-1067140-1.0g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1
1g
$728.0 2023-06-10
Enamine
EN300-1067140-2.5g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
2.5g
$1428.0 2023-10-28
Enamine
EN300-1067140-5.0g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1
5g
$2110.0 2023-06-10
Enamine
EN300-1067140-10.0g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1
10g
$3131.0 2023-06-10
Enamine
EN300-1067140-1g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
1g
$728.0 2023-10-28
Enamine
EN300-1067140-5g
4-(4-ethenylphenyl)-3-nitrobenzaldehyde
2137672-82-1 95%
5g
$2110.0 2023-10-28

Additional information on 4-(4-ethenylphenyl)-3-nitrobenzaldehyde

Recent Advances in the Study of 4-(4-Ethenylphenyl)-3-Nitrobenzaldehyde (CAS: 2137672-82-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-ethenylphenyl)-3-nitrobenzaldehyde (CAS: 2137672-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(4-ethenylphenyl)-3-nitrobenzaldehyde as a versatile intermediate in the synthesis of more complex molecules. Its nitro and aldehyde functional groups make it a valuable building block for the development of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming Schiff bases, which are pivotal in designing enzyme inhibitors targeting various pathological conditions.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-(4-ethenylphenyl)-3-nitrobenzaldehyde exhibit promising antimicrobial and anti-inflammatory properties. Research conducted at the University of Cambridge revealed that these derivatives can inhibit the growth of multidrug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance. Furthermore, molecular docking studies have indicated strong binding affinities for inflammatory mediators, paving the way for its use in anti-inflammatory drug development.

The pharmacokinetic profile of 4-(4-ethenylphenyl)-3-nitrobenzaldehyde has also been a subject of recent investigation. A 2024 study in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution characteristics in rodent models, with minimal toxicity observed at therapeutic doses. These findings underscore its potential as a lead compound for further optimization and clinical testing.

Despite these promising results, challenges remain in the large-scale synthesis and stability of 4-(4-ethenylphenyl)-3-nitrobenzaldehyde. Researchers at MIT have proposed novel catalytic methods to enhance yield and purity, as documented in a recent issue of Organic Process Research & Development. These advancements are critical for ensuring the compound's viability in industrial-scale pharmaceutical production.

In conclusion, 4-(4-ethenylphenyl)-3-nitrobenzaldehyde represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from antimicrobial agents to anti-inflammatory drugs, highlight its potential to address pressing medical challenges. Future studies should focus on optimizing its synthesis, expanding its therapeutic repertoire, and advancing preclinical evaluations to fully realize its clinical potential.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd